Cas no 2228648-60-8 (5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine)

• Product Name: 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine
• CAS No: 2228648-60-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5853215
• PubChem ID: 165689555
• Update Time: 2025-07-20

5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine
• EN300-1877760
• 2228648-60-8

• Inchi： 1S/C12H15N3/c1-12(2,9-6-4-3-5-7-9)10-8-14-11(13)15-10/h3-8H,1-2H3,(H3,13,14,15)
• InChI Key： VMQOMYHFYSAXRH-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine (CAS No. 2228648-60-8)

The compound 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine (CAS No. 2228648-60-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This imidazole derivative features a phenylpropan-2-yl group attached to the 5-position of the imidazole ring, coupled with an amine functional group at the 2-position. Such structural characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In the realm of medicinal chemistry, 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine is often explored for its potential as a building block in the design of novel therapeutic agents. Researchers are particularly interested in its ability to modulate biological pathways, given the imidazole ring's prevalence in many bioactive compounds. The CAS No. 2228648-60-8 is frequently referenced in patent literature and academic papers, highlighting its relevance in cutting-edge scientific investigations.

One of the trending topics in the scientific community is the search for small-molecule modulators of protein-protein interactions (PPIs). The structural flexibility of 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine makes it a candidate for such applications, as it can be tailored to fit into specific binding pockets. This aligns with the growing demand for targeted drug design and personalized medicine, which are hot topics in both academic and industrial research.

From a synthetic chemistry perspective, the compound's amine functionality offers versatile reactivity, enabling further derivatization. This is particularly appealing for researchers working on high-throughput screening libraries or combinatorial chemistry. The phenylpropan-2-yl moiety also introduces lipophilicity, which can be crucial for optimizing the pharmacokinetic properties of drug candidates. These attributes make CAS No. 2228648-60-8 a valuable asset in the toolkit of modern chemists.

Another area where 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine finds utility is in the development of fluorescence probes and molecular sensors. The imidazole ring can act as a coordination site for metal ions, while the aromatic system can be exploited for optical properties. This dual functionality is highly sought after in materials science and bioimaging, where researchers are constantly looking for new multifunctional compounds.

In terms of safety and handling, 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine should be treated with standard laboratory precautions. While not classified as a hazardous material, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Storage conditions typically involve keeping the compound in a cool, dry place, away from direct sunlight, to maintain its stability over time.

The growing interest in green chemistry has also impacted the synthesis and application of compounds like CAS No. 2228648-60-8. Researchers are increasingly exploring eco-friendly synthetic routes, such as catalytic methods or solvent-free reactions, to produce such intermediates with minimal environmental impact. This aligns with broader societal trends toward sustainability and reduced chemical waste.

For those looking to source 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine, it is essential to verify the purity and authenticity of the material, as impurities can significantly affect experimental outcomes. Reputable suppliers often provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure quality control. This is particularly critical for researchers in pharmaceutical development, where consistency is paramount.

In conclusion, 5-(2-phenylpropan-2-yl)-1H-imidazol-2-amine (CAS No. 2228648-60-8) is a versatile and valuable compound with wide-ranging applications in drug discovery, materials science, and beyond. Its unique structural features and reactivity make it a focal point for ongoing research, particularly in areas like targeted therapy and sustainable chemistry. As scientific advancements continue, the demand for such specialized intermediates is expected to grow, further solidifying its importance in the chemical and life sciences.